5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine

• CAS No.: 849200-67-5
• Molecular Formula: C14H13BrN4
• Molecular Weight: 317.18 g/mol
• IUPAC Name: 5-bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine
• InChI: InChI=1S/C14H13BrN4/c1-9-4-3-5-10(2)13(9)18-14-11-6-16-8-19(11)12(15)7-17-14/h3-8H,1-2H3,(H,17,18)
• InChI Key: QJROCWOYQJVTTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC2=NC=C(N3C2=CN=C3)Br

Description

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine is an organic compound belonging to the class of imidazo[1,5-a]pyrazines. These are aromatic heteropolycyclic compounds containing an imidazole ring fused to and sharing one nitrogen with a pyrazine ring

Preparation Methods

The synthesis of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine typically involves cyclocondensation reactions. One common method involves the reaction of 2,6-dimethylaniline with 5-bromoimidazo[1,5-a]pyrazine-8-carboxylic acid under specific conditions . The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) and a base like triethylamine (TEA) to facilitate the cyclization process . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, including organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism of action of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine involves its interaction with specific molecular targets. One known target is the tyrosine-protein kinase Lck, which plays a crucial role in cellular signaling pathways . By binding to this kinase, the compound can modulate various cellular processes, including cell growth and differentiation .

Comparison with Similar Compounds

Similar compounds to 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine include other imidazo[1,5-a]pyrazines and imidazo[1,5-a]pyridines . These compounds share structural similarities but differ in their substituents and specific biological activities. For example:

Imidazo[1,5-a]pyridine: Known for its applications in pharmaceuticals as anti-inflammatory and anticancer agents.

Imidazo[1,5-a]pyrazine: Similar to the compound but with different substituents, leading to variations in chemical reactivity and biological activity.